Cas no 31883-16-6 (5-hydroxy-2-(hydroxymethyl)-4(1H)-Pyridinone)

• Product Name: 5-hydroxy-2-(hydroxymethyl)-4(1H)-Pyridinone
• CAS No: 31883-16-6
• MF: C₆H₇NO₃
• MW: 141.124681711197
• MDL: MFCD04972076
• CID: 311710
• PubChem ID: 249990
• Update Time: 2025-10-28

5-hydroxy-2-(hydroxymethyl)-4(1H)-Pyridinone Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-2-(hydroxymethyl)-4(1H)-Pyridinone
• 4(1H)-Pyridinone,5-hydroxy-2-(hydroxymethyl)-
• 5-HYDROXY-2-(HYDROXYMETHYL)-4-PYRIDONE
• 2-HYDROXYMETHYL-5-HYDROXY-4-PYRIDONE
• 3-hydroxy-6-hydroxymethyl-4-pyridone
• 5-hydroxy-2-hydroxymethyl-1H-pyridin-4-one
• 5-hydroxy-2-hydroxymethyl-4-pyridone
• 6-hydroxymethyl-3-hydroxy-4-pyridinone
• DIHYDROXYMETHYLPYRIDONE
• 736088-02-1
• DTXSID90185734
• NSC 68955
• 31883-16-6
• F53447
• AKOS016002018
• SCHEMBL7934352
• 5-hydroxy-2-hydroxymethylpyridin-4(1h)-one
• 6-(Hydroxymethyl)pyridine-3,4-diol, AldrichCPR
• SCHEMBL10285565
• MFCD08059713
• SB84969
• 6-(Hydroxymethyl)-3,4-pyridinediol
• NSC68955
• CHEMBL4779135
• SB54475
• FT-0753824
• CS-0233520
• EN300-134197
• 4(1H)-Pyridone, 5-hydroxy-2-(hydroxymethyl)-
• NCIOpen2_000607
• 4(1H)-Pyridinone, 5-hydroxy-2-(hydroxymethyl)-
• NZRGARKXMKFZDU-UHFFFAOYSA-N
• BS-36221
• 6-(Hydroxymethyl)pyridine-3,4-diol
• 5-hydroxy-2-(hydroxymethyl)-1H-pyridin-4-one
• NSC-68955
• AKOS006280313
• Z3003010756
• DA-18607
• 3,4-Pyridinediol,6-(hydroxymethyl)-

• MDL： MFCD04972076
• Inchi： 1S/C6H7NO3/c8-3-4-1-5(9)6(10)2-7-4/h1-2,8,10H,3H2,(H,7,9)
• InChI Key： NZRGARKXMKFZDU-UHFFFAOYSA-N
• SMILES： OCC1=CC(C(=CN1)O)=O

Computed Properties

• Exact Mass: 141.04300
• Monoisotopic Mass: 141.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 73.32000
• LogP: -0.42720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on 5-hydroxy-2-(hydroxymethyl)-4(1H)-Pyridinone

5-hydroxy-2-(hydroxymethyl)-4(1H)-Pyridinone (CAS No. 31883-16-6): A Comprehensive Overview in Modern Chemical and Biomedical Research

5-hydroxy-2-(hydroxymethyl)-4(1H)-Pyridinone, identified by its Chemical Abstracts Service registry number CAS No. 31883-16-6, is a heterocyclic organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its pyridinone core structure, exhibits a unique combination of functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The presence of both hydroxyl and hydroxymethyl substituents imparts distinct reactivity, enabling its participation in a wide array of chemical transformations relevant to drug discovery and synthetic methodologies.

The pyridinone scaffold is a privileged structure in medicinal chemistry, frequently incorporated into molecules targeting various biological pathways. Its stability and compatibility with diverse functional groups make it an attractive building block for designing compounds with enhanced pharmacological properties. Recent advancements in computational chemistry and high-throughput screening have further highlighted the potential of 5-hydroxy-2-(hydroxymethyl)-4(1H)-Pyridinone as a scaffold for identifying lead compounds with therapeutic efficacy.

In the realm of biomedical research, the compound has been explored for its potential applications in modulating enzyme activity and interacting with biological targets. Studies have demonstrated its role as a precursor in synthesizing molecules that exhibit inhibitory effects on enzymes involved in inflammatory pathways. The hydroxyl and hydroxymethyl groups within its structure allow for facile derivatization, enabling the creation of libraries of analogs with tailored biological activities. This flexibility has been exploited in recent research to develop novel inhibitors of kinases and other enzymes implicated in chronic diseases.

One particularly intriguing aspect of 5-hydroxy-2-(hydroxymethyl)-4(1H)-Pyridinone is its ability to participate in metal coordination, a property that has been leveraged in the development of metal-organic frameworks (MOFs) and supramolecular assemblies. These materials have applications ranging from gas storage and separation to catalysis and sensing. The compound’s chelating capabilities make it an effective ligand for transition metals, facilitating the design of catalysts with improved selectivity and efficiency. Such innovations underscore the compound’s significance beyond traditional pharmaceutical applications.

The synthesis of 5-hydroxy-2-(hydroxymethyl)-4(1H)-Pyridinone itself presents an interesting challenge due to the need to carefully control regioselectivity and stereochemistry. Modern synthetic approaches often employ transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, to construct the pyridinone core efficiently. Additionally, biocatalytic methods have been explored as sustainable alternatives, offering environmentally friendly routes to this valuable intermediate. These advancements reflect the broader trend toward greener chemistry practices within the pharmaceutical industry.

Recent publications highlight the compound’s role in developing antiviral agents. The structural motif of 5-hydroxy-2-(hydroxymethyl)-4(1H)-Pyridinone has been incorporated into molecules designed to interfere with viral replication mechanisms. By targeting specific viral enzymes or host factors, these derivatives offer promising leads for treating emerging infectious diseases. The adaptability of this scaffold allows for rapid optimization against evolving viral strains, making it a valuable asset in antiviral drug development pipelines.

The compound’s potential extends to anticancer research as well. Its ability to induce apoptosis or inhibit proliferation in cancer cells has been demonstrated in preclinical studies. Researchers have synthesized derivatives that selectively target tumor cells while minimizing toxicity to healthy tissues. The hydroxymethyl group, in particular, has been shown to enhance bioavailability, ensuring that the active species reaches its target site effectively. Such findings position 5-hydroxy-2-(hydroxymethyl)-4(1H)-Pyridinone as a key component in next-generation anticancer therapies.

In conclusion, 5-hydroxy-2-(hydroxymethyl)-4(1H)-Pyridinone (CAS No. 31883-16-6) represents a fascinating molecule with broad applications across chemical synthesis and biomedical research. Its unique structural features enable diverse functionalization, making it a valuable scaffold for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new methodologies for its synthesis and application, this compound is poised to remain at the forefront of innovation in both academic and industrial settings.